6-[3-isopropyl-5-(2H-1,2,3-triazol-2-ylmethyl)-1H-1,2,4-triazol-1-yl]-2-methyl-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of chemicals that incorporate elements of 1,2,4-triazole and benzothiazole, known for their versatility in pharmaceutical and materials science due to their heterocyclic nature. These compounds often exhibit a wide range of biological and chemical properties, making them subjects of extensive research.
Synthesis Analysis
Synthesis of related compounds typically involves condensation reactions, starting from thiosemicarbazides or other sulfur and nitrogen-containing precursors. For example, the synthesis of 2-aryl-6,6-dimethyl-8-oxo-5,6,7,8-tetrahydro-1,2,4-4H-triazolo[3,2-b]benzothiazoles showcases a method that could be analogous to the synthesis of our target compound, utilizing condensation and thermal dehydration steps (Khazi & Mahajanshetti, 1995).
Molecular Structure Analysis
The molecular structure of compounds in this category is often elucidated using techniques like X-ray crystallography. For instance, compounds with a benzothiazole core have been analyzed to determine their crystal structure and bonding characteristics, providing insights into their three-dimensional arrangement and electronic structure (Ćaleta et al., 2003).
Chemical Reactions and Properties
These compounds can participate in a variety of chemical reactions, including alkylation, amidation, and cyclization, depending on the functional groups present. The reactivity is often explored in the context of synthesizing derivatives with potential biological activity. For example, the transformation of 1,5-benzoxazepines into spirobenzoxazoles involves complex rearrangements and cyclization reactions, highlighting the chemical versatility of similar heterocyclic compounds (Kurasawa et al., 1988).
properties
IUPAC Name |
2-methyl-6-[3-propan-2-yl-5-(triazol-2-ylmethyl)-1,2,4-triazol-1-yl]-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N7S/c1-10(2)16-20-15(9-22-17-6-7-18-22)23(21-16)12-4-5-13-14(8-12)24-11(3)19-13/h4-8,10H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXEPGBNZNRMMON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)N3C(=NC(=N3)C(C)C)CN4N=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-[3-isopropyl-5-(2H-1,2,3-triazol-2-ylmethyl)-1H-1,2,4-triazol-1-yl]-2-methyl-1,3-benzothiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.